Cas no 1704074-31-6 ((3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid)

• Product Name: (3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid
• CAS No: 1704074-31-6
• MF: C₁₄H₂₂BClN₂O₃
• MW: 312.600082874298
• MDL: MFCD28400368
• CID: 4674311
• Update Time: 2025-10-28

(3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid
• AM88299
• (3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid

• MDL： MFCD28400368
• Inchi： 1S/C14H22BClN2O3/c1-2-17-5-7-18(8-6-17)9-10-21-14-4-3-12(15(19)20)11-13(14)16/h3-4,11,19-20H,2,5-10H2,1H3
• InChI Key： YYGHQYCAWVSYHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1OCCN1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 304
• Topological Polar Surface Area: 56.2

Additional information on (3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid

Recent Advances in the Study of (3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid (CAS: 1704074-31-6)

The compound (3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid (CAS: 1704074-31-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is of particular interest due to its potential applications in drug discovery, especially in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Recent studies have explored its synthesis, structural properties, and biological activities, shedding light on its therapeutic potential.

One of the most notable advancements in the study of this compound is its role in the design of novel kinase inhibitors. Researchers have demonstrated that the boronic acid moiety can form reversible covalent bonds with the active-site serine residues of kinases, making it a promising scaffold for the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in inhibiting specific kinases involved in cancer progression, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, (3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid has been investigated for its potential in antimicrobial applications. A recent preprint on bioRxiv reported its activity against drug-resistant bacterial strains, particularly those expressing beta-lactamases. The boronic acid group was found to mimic the transition state of beta-lactam hydrolysis, thereby acting as a competitive inhibitor. This finding opens new avenues for the development of next-generation antibiotics.

The synthesis of this compound has also seen improvements in recent years. A 2022 paper in Organic Letters described a streamlined, high-yield synthetic route that utilizes palladium-catalyzed borylation reactions. This method not only reduces the number of steps but also improves the overall yield and purity of the final product, making it more accessible for large-scale applications. The authors also noted the compound's stability under physiological conditions, which is a critical factor for its use in vivo.

Despite these promising developments, challenges remain in the clinical translation of (3-Chloro-4-(2-(4-ethylpiperazin-1-yl)ethoxy)phenyl)boronic acid. Issues such as bioavailability, off-target effects, and potential toxicity need to be addressed in future studies. However, the compound's versatility and unique mechanism of action make it a valuable tool for both basic research and drug development. Ongoing research is expected to further elucidate its pharmacological profile and expand its applications in medicine.